molecular formula C15H22O10 B15129075 2-[(5,6-Dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

2-[(5,6-Dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

Cat. No.: B15129075
M. Wt: 362.33 g/mol
InChI Key: UBAIOTDKPLIEDD-UHFFFAOYSA-N
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Description

Procumbide is an organic compound with the chemical formula C15H22O10. It is a white crystalline substance that is soluble in ethanol and ether. Procumbide is commonly used as a plant growth regulator, promoting the growth of seedlings and enhancing the resistance of plants to various stress factors .

Preparation Methods

Procumbide is primarily synthesized through chemical methods. A common synthetic route involves reacting starting materials with appropriate reagents, followed by a series of chemical transformations to obtain the final product . The specific details of the reaction conditions and reagents used can vary, but typically involve controlled temperature and pH conditions to ensure the desired chemical transformations occur efficiently.

Chemical Reactions Analysis

Procumbide undergoes various types of chemical reactions, including:

    Oxidation: Procumbide can be oxidized under specific conditions to form different oxidation products.

    Reduction: Reduction reactions can convert procumbide into its reduced forms.

    Substitution: Procumbide can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Mechanism of Action

The mechanism of action of procumbide involves its interaction with specific molecular targets and pathways within plants. It promotes the expression of genes involved in growth and stress resistance, leading to enhanced plant development and resilience. The exact molecular targets and pathways are still being studied, but it is believed that procumbide modulates the activity of various enzymes and signaling molecules involved in plant growth regulation .

Comparison with Similar Compounds

Procumbide is similar to other iridoid glycosides such as harpagoside and harpagide. procumbide is unique in its specific effects on plant growth and stress resistance. While harpagoside and harpagide are also known for their therapeutic properties, procumbide is particularly noted for its role in promoting plant development and enhancing resistance to environmental stressors .

Similar compounds include:

  • Harpagoside
  • Harpagide
  • Acteoside
  • Isoacteoside

These compounds share structural similarities with procumbide but differ in their specific biological activities and applications .

Properties

IUPAC Name

2-[(5,6-dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22O10/c1-14-9-13(22-3-2-15(9,21)10(20)11(14)25-14)24-12-8(19)7(18)6(17)5(4-16)23-12/h2-3,5-13,16-21H,4H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UBAIOTDKPLIEDD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12C3C(OC=CC3(C(C1O2)O)O)OC4C(C(C(C(O4)CO)O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22O10
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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